4-(1,2-Dichloro-1,2,2-trifluoroethoxy)-2,2,3,3,4,4-hexafluorobutanoic acid
Overview
Description
The compound 4-(1,2-Dichloro-1,2,2-trifluoroethoxy)-2,2,3,3,4,4-hexafluorobutanoic acid is a highly fluorinated chemical species, which suggests that it may have unique electronic structures and chemical properties due to the presence of fluorine atoms. Fluorinated compounds are often of interest in the development of pharmaceuticals and agrochemicals because of their enhanced stability and potential biological activity .
Synthesis Analysis
The synthesis of fluorine-containing compounds can be complex due to the reactivity of fluorine. However, the literature provides insights into the synthesis of related fluorinated compounds. For example, the synthesis of 4-polyfluoroalkyl-2,4-dioxo acids and derivatives, which are structurally related to the compound , involves various chemical transformations that could potentially be adapted for the synthesis of 4-(1,2-Dichloro-1,2,2-trifluoroethoxy)-2,2,3,3,4,4-hexafluorobutanoic acid . Additionally, the synthesis of other fluorinated compounds, such as 1,1,1-trichloro-3-[5-(2,4,6-trifluoropyrimidyl)]-3,4-epoxybutane, involves multiple steps starting from simpler precursors like diethyl malonate and urea .
Molecular Structure Analysis
The molecular structure of fluorinated compounds is significantly influenced by the high electronegativity of fluorine, which can affect the compound's electronic distribution and tautomerism. The presence of multiple fluorine atoms, as in the case of the compound under analysis, is likely to result in a unique electronic structure that could be studied using computational chemistry methods to predict its reactivity and interactions with other molecules .
Chemical Reactions Analysis
Fluorinated compounds can undergo a variety of chemical reactions, leading to the formation of heterocyclic compounds and other derivatives. The review of fluorine-containing 2,4-dioxo acids indicates that these compounds can participate in reactions yielding fluorinated heterocyclic compounds, which could be further transformed into other useful products . The stability of fluorinated epoxides in protonic media, as demonstrated by the synthesis of 1,1,1-trichloro-3-[5-(2,4,6-trifluoropyrimidyl)]-3,4-epoxybutane, also suggests that the compound may exhibit unexpected stability in certain conditions .
Physical and Chemical Properties Analysis
The physical and chemical properties of fluorinated compounds are often distinct from their non-fluorinated counterparts. For instance, the presence of fluorine can enhance the lipophilicity and metabolic stability of a molecule. The synthesis of 2-arylhydrazinylidene-3-oxo-4,4,4-trifluorobutanoic acids has shown that trifluoromethyl-containing acids are effective and selective inhibitors of carboxylesterase, indicating that the introduction of fluorine atoms can significantly alter the biological activity of a compound . Additionally, the antioxidant activity of these compounds suggests that the compound under analysis may also possess similar properties .
Scientific Research Applications
Synthesis and Chemical Reactions
- Synthesis of Fluorinated Compounds : This chemical is used in the synthesis of various fluorinated compounds. For instance, its derivatives have been used in the synthesis and nucleophilic reactions of 3-chloro-2-fluorobut-2-en-4-olide as a tetronic acid analogue (Paleta, Volkov & Hetflejš, 2000).
- Copolymerization Studies : It also finds application in copolymerization studies, such as in the synthesis and co-telomerization of 4-bromo- and 4-chloroheptafluoro-1,2-epoxybutanes (Ito, Kaufman, Kratzer, Nakahara & Paciorek, 1979).
Advanced Material Development
- Development of Fluorinated Amino Acids : The chemical plays a role in the development of fluorinated amino acids, as seen in the stereoselective syntheses of fluorinated valine and leucine starting from derivatives of this compound (Pigza, Quach & Molinski, 2009).
- Nuclear Magnetic Resonance (NMR) Studies : It has been used in NMR investigations to study the chemical shifts and coupling constants in alkanes and alkenes (Hinton & Jaques, 1975).
Environmental Chemistry
- Decomposition Studies : Research on the decomposition of related perfluorinated acids, like nonafluoropentanoic acid, is relevant in understanding the environmental impact and degradation pathways of such chemicals (Hori, Hayakawa, Koike, Einaga & Ibusuki, 2004).
Medicinal Chemistry
- Drug Development : This chemical is also involved in the synthesis of novel drug compounds, such as difluoro-derivatives of chlorambucil, an anti-cancer drug (Buss, Coe & Tatlow, 1986).
properties
IUPAC Name |
4-(1,2-dichloro-1,2,2-trifluoroethoxy)-2,2,3,3,4,4-hexafluorobutanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6HCl2F9O3/c7-4(13,14)5(8,15)20-6(16,17)3(11,12)2(9,10)1(18)19/h(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXQALNRZYKVNKJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(C(C(OC(C(F)(F)Cl)(F)Cl)(F)F)(F)F)(F)F)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6HCl2F9O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50517633 | |
Record name | 4-(1,2-Dichloro-1,2,2-trifluoroethoxy)-2,2,3,3,4,4-hexafluorobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50517633 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
362.96 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86556-81-2 | |
Record name | 4-(1,2-Dichloro-1,2,2-trifluoroethoxy)-2,2,3,3,4,4-hexafluorobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50517633 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6,7-Dichloroperfluoro-5-oxaheptanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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